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Compound of Interest

Compound Name: 11-Aminoundecanoic acid

Cat. No.: B3422242 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals engaged in the

purification of crude 11-aminoundecanoic acid via recrystallization.

Frequently Asked Questions (FAQs)
Q1: What is the typical appearance and melting point of pure 11-aminoundecanoic acid?

A1: Pure 11-aminoundecanoic acid typically appears as a white to off-white crystalline solid

or powder.[1][2] The melting point is in the range of 188-191°C.[3][4]

Q2: What are suitable solvents for the recrystallization of 11-aminoundecanoic acid?

A2: Several solvent systems can be used for the recrystallization of 11-aminoundecanoic
acid. Water is a commonly used solvent.[3] Aqueous ethanol solutions (e.g., 3:1 or 1:1 ethanol

to water) have also been reported to be effective.[5] For further purification, recrystallization of

the hydrochloride salt from a methanol/ethyl acetate mixture can be performed.[3] The choice

of solvent depends on the impurity profile of the crude material.

Q3: What are some common impurities in crude 11-aminoundecanoic acid?

A3: Crude 11-aminoundecanoic acid can contain unreacted starting materials and byproducts

from its synthesis. A common synthetic route starts from castor oil, and potential impurities
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could include residual 10-undecenoic acid or 11-bromoundecanoic acid.[3] Other potential

impurities could be oligomers of 11-aminoundecanoic acid.

Q4: How does the zwitterionic nature of 11-aminoundecanoic acid affect its solubility?

A4: 11-Aminoundecanoic acid is an amino acid and exists as a zwitterion at its isoelectric

point. This structure, with both a positive and negative charge, influences its solubility. It has

limited solubility in water but is more soluble in polar organic solvents like ethanol and

dimethylformamide.[2] The solubility is also pH-dependent; it increases in acidic or basic

solutions due to the formation of the corresponding salt.[6]
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Problem Possible Cause Solution

Crude 11-aminoundecanoic

acid does not fully dissolve in

the hot solvent.

1. Insufficient solvent. 2.

Inappropriate solvent. 3.

Presence of insoluble

impurities.

1. Add small increments of hot

solvent until the solid

dissolves. Avoid using a large

excess of solvent, as this will

reduce the recovery yield. 2.

Refer to the solvent selection

guide below. A different solvent

or a solvent mixture may be

required. 3. If insoluble

impurities are present, perform

a hot filtration step to remove

them before allowing the

solution to cool.[7]

No crystals form upon cooling.

1. Too much solvent was used.

2. The solution is

supersaturated but requires

nucleation. 3. The compound

has "oiled out" instead of

crystallizing.

1. Concentrate the solution by

boiling off some of the solvent

and then allow it to cool again.

[8] 2. Induce crystallization by

scratching the inside of the

flask with a glass rod or by

adding a seed crystal of pure

11-aminoundecanoic acid. 3. If

an oil has formed, reheat the

solution to dissolve the oil. You

can then try adding a small

amount of a co-solvent in

which the compound is less

soluble to encourage crystal

formation upon cooling. Slow

cooling is crucial to prevent

oiling out.

Crystals form too quickly,

potentially trapping impurities.

The solution is too

concentrated or cooled too

rapidly.

Reheat the solution and add a

small amount of additional

solvent. Allow the solution to

cool more slowly to promote
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the formation of larger, purer

crystals.[8]

The recovery yield is low.

1. Too much solvent was used,

leaving a significant amount of

product in the mother liquor. 2.

Premature crystallization

during hot filtration. 3. The

crystals were washed with a

solvent at room temperature.

1. Concentrate the mother

liquor and cool it to obtain a

second crop of crystals.[8] 2.

To prevent premature

crystallization, use a pre-

heated funnel and flask for the

hot filtration, and use a slight

excess of solvent. 3. Always

wash the collected crystals

with a small amount of ice-cold

recrystallization solvent to

minimize dissolution of the

product.[7]

The purified 11-

aminoundecanoic acid is still

impure (e.g., off-color, broad

melting point range).

1. The chosen recrystallization

solvent is not effective at

removing specific impurities. 2.

The cooling process was too

rapid. 3. The crude material

contains impurities with very

similar solubility to 11-

aminoundecanoic acid.

1. Try a different solvent

system. For colored impurities,

adding a small amount of

activated charcoal to the hot

solution before filtration can be

effective. 2. Ensure a slow

cooling rate to allow for

selective crystallization. 3. A

second recrystallization from a

different solvent system may

be necessary. Alternatively,

purification via formation of the

hydrochloride salt and its

subsequent recrystallization

can be effective.[3]

Experimental Protocols
Protocol 1: Recrystallization of 11-Aminoundecanoic
Acid from Water
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Dissolution: In an Erlenmeyer flask, add the crude 11-aminoundecanoic acid. For every 1

gram of crude material, start by adding approximately 15-20 mL of deionized water. Heat the

mixture to boiling on a hot plate with stirring.

Hot Filtration (if necessary): If insoluble impurities are present, add a small amount of extra

hot water to ensure all the 11-aminoundecanoic acid has dissolved. Pre-heat a funnel and

a receiving flask. Quickly filter the hot solution through a fluted filter paper to remove the

insoluble impurities.

Crystallization: Cover the flask with a watch glass and allow the clear filtrate to cool slowly to

room temperature. To maximize crystal formation, subsequently place the flask in an ice bath

for at least 30 minutes.

Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

Washing: Wash the crystals with a small amount of ice-cold deionized water.

Drying: Dry the purified crystals in a vacuum oven at a temperature below the melting point

(e.g., 60-80°C) until a constant weight is achieved.

Protocol 2: Recrystallization via the Hydrochloride Salt
Salt Formation: Suspend the crude 11-aminoundecanoic acid in water. Add concentrated

hydrochloric acid dropwise with stirring until the solid dissolves and the solution is acidic.

Recrystallization of the Salt: The hydrochloride salt of 11-aminoundecanoic acid can be

recrystallized from a methanol/ethyl acetate mixture.[3] Dissolve the salt in a minimal amount

of hot methanol. Slowly add ethyl acetate until the solution becomes slightly turbid. Reheat to

get a clear solution and then allow it to cool slowly.

Isolation of the Salt: Collect the crystals of the hydrochloride salt by vacuum filtration and

wash with a small amount of cold ethyl acetate.

Neutralization: Dissolve the purified hydrochloride salt in water and neutralize the solution

with a base (e.g., a dilute solution of sodium hydroxide or ammonium hydroxide) to

precipitate the pure 11-aminoundecanoic acid.
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Final Isolation and Drying: Collect the purified 11-aminoundecanoic acid by vacuum

filtration, wash with cold deionized water, and dry as described in Protocol 1.

Data Presentation
Table 1: Physical and Chemical Properties of 11-Aminoundecanoic Acid

Property Value Reference(s)

Molecular Formula C₁₁H₂₃NO₂ [9]

Molecular Weight 201.31 g/mol [1]

Appearance
White crystalline solid or

powder
[1][2]

Melting Point 188-191 °C [3][4]

Water Solubility Limited, 2 g/L at 20°C [2]

pKa (amine) ~11.15 [6]

pKa (carboxylate) ~4.55 [6]

Table 2: Solubility of 11-Aminoundecanoic Acid in Various Solvents

Solvent Solubility Reference(s)

Water
Sparingly soluble, increases

with temperature
[2][3]

Ethanol More soluble than in water [2]

Dimethylformamide (DMF) Soluble [2]

Methanol/Ethyl Acetate
Used for recrystallization of the

hydrochloride salt
[3]

2,2,2-Trifluoroethanol Effective for solubilization [10]
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Caption: Workflow for the recrystallization of 11-aminoundecanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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